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Compound of Interest

Compound Name: HCy-Lyso

Cat. No.: B15601916

For Researchers, Scientists, and Drug Development Professionals

Introduction

HCy-Lyso is a specialized fluorescent probe designed for the detection of hydroxyl radicals
(*OH) within the acidic environment of lysosomes in living cells.[1][2][3][4] This probe is a
valuable tool for investigating cellular processes involving oxidative stress and lysosomal
function, particularly in the context of ferroptosis, a form of iron-dependent regulated cell death.
[2][3][4] HCy-Lyso operates on a "turn-on" fluorescence mechanism; it is virtually non-
fluorescent until it reacts with hydroxyl radicals, leading to a significant increase in fluorescence
intensity.[2][3] The morpholine moiety incorporated into its structure ensures specific targeting
to lysosomes.[3][5] Its enhanced fluorescence in acidic conditions makes it particularly well-
suited for studying lysosomal chemistry.[2][3][6]

Probe Properties and Specifications

The key characteristics of the HCy-Lyso fluorescent probe are summarized in the table below.
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Property Value Reference

Excitation Maximum (in low pH

] 510 nm [1]
with «OH)
Emission Maximum (in low pH

_ 592 nm [1]
with «OH)
Molecular Formula C24H30N20 [1]
Molecular Weight 362.5 g/mol [1]
Purity >98% [1]

- Sparingly soluble in
Solubility [1]
Chloroform (1-10 mg/ml)

Storage -20°C [1]

Mechanism of Action

HCy-Lyso's functionality is based on a specific chemical reaction with hydroxyl radicals within
the acidic lumen of lysosomes. The probe consists of a hydrocyanine unit and a morpholine
group. The morpholine group facilitates the accumulation of the probe within lysosomes.[3][5]
In its native state, the hydrocyanine core has a small t-conjugation system, rendering it non-
fluorescent.[3] Upon reaction with hydroxyl radicals (*OH), the hydrocyanine unit is oxidized to
a cyanine group. This conversion extends the 1t-conjugation of the molecule, resulting in a
significant "turn-on" fluorescent response.[2][3] This fluorescence is further enhanced in the
acidic environment (pH 4.0-5.5) of the lysosomes due to the protonation of the molecule.[2][3]
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Mammalian Cell

(HCy—Lyso Uptake)
HCy-Lyso (Non-fluorescent) Hydroxyl Radical (*OH)

Oxidized HCy-Lyso (Fluorescent)

Fluorescence Emission (~592 nm)
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1. Culture and Seed Mammalian Cells

l

2. Optional: Treat Cells with Stimulus
l

(3. Wash Cells with PBS)
l
(4. Stain with 10 uM HCy-Lyso (30 min, 37°C))

l

(5. Wash Cells with PBS (3x))
l

G. Fluorescence Imaging (Ex: ~510 nm, Em: ~592 an

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in Cultured Mammalian Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601916#hcy-lyso-staining-protocol-for-cultured-
mammalian-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.caymanchem.com/product/41179/hcy-lyso
https://www.researchgate.net/publication/380034510_Rational_design_of_a_lysosome-targeted_fluorescent_probe_for_monitoring_the_generation_of_hydroxyl_radicals_in_ferroptosis_pathways
https://pmc.ncbi.nlm.nih.gov/articles/PMC11033609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11033609/
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra00562g
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra00562g
https://pmc.ncbi.nlm.nih.gov/articles/PMC9061761/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9061761/
https://pubs.rsc.org/en/content/articlepdf/2024/ra/d4ra00562g
https://www.benchchem.com/product/b15601916#hcy-lyso-staining-protocol-for-cultured-mammalian-cells
https://www.benchchem.com/product/b15601916#hcy-lyso-staining-protocol-for-cultured-mammalian-cells
https://www.benchchem.com/product/b15601916#hcy-lyso-staining-protocol-for-cultured-mammalian-cells
https://www.benchchem.com/product/b15601916#hcy-lyso-staining-protocol-for-cultured-mammalian-cells
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15601916?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

